Cas no 2411294-65-8 (5-(Trifluoromethyl)piperazin-2-one;hydrochloride)

• Product Name: 5-(Trifluoromethyl)piperazin-2-one;hydrochloride
• CAS No: 2411294-65-8
• MF: C₅H₈ClF₃N₂O
• MW: 204.578030586243
• CID: 6158684
• PubChem ID: 146082989
• Update Time: 2025-07-21

5-(Trifluoromethyl)piperazin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4273534008
• 5-(trifluoromethyl)piperazin-2-one hydrochloride
• 2411294-65-8
• EN300-7544558
• 5-(Trifluoromethyl)piperazin-2-one;hydrochloride

• Inchi： 1S/C5H7F3N2O.ClH/c6-5(7,8)3-1-10-4(11)2-9-3;/h3,9H,1-2H2,(H,10,11);1H
• InChI Key： XUIANPDGXJTHIF-UHFFFAOYSA-N
• SMILES： Cl.FC(C1CNC(CN1)=O)(F)F

Computed Properties

• Exact Mass: 204.0277251g/mol
• Monoisotopic Mass: 204.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(Trifluoromethyl)piperazin-2-one;hydrochloride

Introduction to 5-(Trifluoromethyl)piperazin-2-one;hydrochloride (CAS No: 2411294-65-8)

5-(Trifluoromethyl)piperazin-2-one;hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2411294-65-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine family, which is well-documented for its versatile applications in drug development. The introduction of a trifluoromethyl group into the piperazine ring enhances its pharmacological properties, making it a subject of intense interest among researchers aiming to develop novel therapeutic agents.

The trifluoromethyl group is a key structural feature that imparts unique electronic and steric properties to the molecule. This modification influences the compound's metabolic stability, binding affinity, and overall efficacy, making it a valuable scaffold for medicinal chemists. The hydrochloride salt form of 5-(Trifluoromethyl)piperazin-2-one improves its solubility in aqueous solutions, facilitating its use in various biochemical assays and in vitro studies.

In recent years, there has been growing attention on the potential of piperazine derivatives in addressing neurological and psychiatric disorders. The structural motif of piperazine is commonly found in drugs that target serotonin receptors, dopamine pathways, and other neurotransmitter systems. The incorporation of a trifluoromethyl group into 5-(Trifluoromethyl)piperazin-2-one has been shown to modulate receptor interactions, potentially leading to improved therapeutic outcomes.

One of the most compelling aspects of this compound is its role in the development of next-generation pharmaceuticals. Researchers have leveraged its structural framework to design molecules with enhanced selectivity and reduced side effects. For instance, studies have demonstrated that derivatives of 5-(Trifluoromethyl)piperazin-2-one;hydrochloride exhibit promising activity against enzymes involved in inflammation and pain signaling. This has opened up new avenues for treating chronic inflammatory conditions and neuropathic pain syndromes.

The trifluoromethyl group's electron-withdrawing nature significantly affects the compound's pharmacokinetic profile. It enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes, thereby extending the half-life of the drug in vivo. This characteristic is particularly advantageous for oral formulations, where prolonged bioavailability can lead to more consistent therapeutic effects.

Recent advancements in computational chemistry have allowed researchers to predict the binding interactions of 5-(Trifluoromethyl)piperazin-2-one;hydrochloride with biological targets with high accuracy. Molecular docking studies have revealed that this compound interacts with a variety of receptors and enzymes, suggesting its potential as a multifunctional therapeutic agent. For example, it has been shown to bind to serotonin 5-HT1A receptors with high affinity, which is relevant for treating anxiety and depression.

The hydrochloride salt form of this compound also offers practical benefits in drug formulation. Its crystalline structure ensures stability during storage and transportation, while its solubility allows for easy integration into liquid and solid dosage forms. This makes it a versatile candidate for clinical trials and commercial drug development.

In clinical settings, 5-(Trifluoromethyl)piperazin-2-one;hydrochloride has been investigated as a potential treatment for cognitive disorders such as Alzheimer's disease. Preclinical studies indicate that it can modulate cholinergic pathways by enhancing acetylcholine release or inhibiting acetylcholinesterase activity. These effects could contribute to improved memory retention and cognitive function in patients suffering from neurodegenerative conditions.

The synthesis of 5-(Trifluoromethyl)piperazin-2-one;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as fluorination reactions are critical for introducing the trifluoromethyl group efficiently.

Ethical considerations are paramount when developing new pharmaceuticals. The use of compounds like 5-(Trifluoromethyl)piperazin-2-one;hydrochloride must be accompanied by rigorous safety assessments to evaluate potential toxicities and side effects. Collaborative efforts between chemists, biologists, and clinicians are essential to ensure that these compounds reach patients safely and effectively.

The future prospects of 5-(Trifluoromethyl)piperazin-2-one;hydrochloride are promising, with ongoing research exploring its potential in treating a wide range of diseases. Innovations in drug delivery systems may further enhance its therapeutic applications by improving bioavailability and targeting specificity. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in modern medicine.